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Compound Name: 2,2'-Dithiodipyridine

Cat. No.: B1663999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2,2'-Dithiodipyridine, also known as Aldrithiol-2, is a versatile disulfide-containing compound

with the CAS number 2127-03-9. It is widely utilized in biochemistry, organic synthesis, and

pharmaceutical development. Its primary applications include the quantification of sulfhydryl

groups, the formation of disulfide bonds in peptides and proteins, and its use as a coupling

reagent in amidation and esterification reactions. This technical guide provides a

comprehensive overview of its chemical and physical properties, synthesis, key applications

with detailed experimental protocols, and safety information.

Chemical and Physical Properties
2,2'-Dithiodipyridine is a white to yellowish crystalline powder.[1] Its key physicochemical

properties are summarized in the tables below for easy reference.

Table 1: Physicochemical Properties
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Property Value Reference(s)

Molecular Formula C₁₀H₈N₂S₂ [1]

Molecular Weight 220.31 g/mol [1]

Melting Point 56-58 °C [1]

Boiling Point 356.1 ± 17.0 °C (Predicted) [2]

Density 1.3078 (rough estimate) [2]

Water Solubility 5 g/L (20 °C)

pKa 1.52 ± 0.19 (Predicted)

Appearance
Clear colorless to yellow to tan

powder

Storage Temperature 2-8°C [1][2]

Table 2: Chemical Identifiers
Identifier Value Reference(s)

CAS Number 2127-03-9 [1]

EINECS 218-343-1 [1]

Beilstein/REAXYS 154629

PubChem CID 65093

InChI

1S/C10H8N2S2/c1-3-7-11-9(5-

1)13-14-10-6-2-4-8-12-10/h1-

8H

InChIKey
HAXFWIACAGNFHA-

UHFFFAOYSA-N
[2]

SMILES S(Sc1ccccn1)c2ccccn2

Spectral Data
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The structural integrity of 2,2'-Dithiodipyridine can be confirmed using various spectroscopic

techniques.

Table 3: Spectral Data
Technique Key Peaks/Signals

¹H NMR (CDCl₃) δ (ppm): 8.46 (d), 7.64 (t), 7.59 (d), 7.11 (t)

¹³C NMR

Aromatic carbons expected in the range of 110-

160 ppm. Specific data is not readily available in

compiled public sources.

FT-IR

Characteristic peaks for aromatic C-H and

C=C/C=N stretching and bending vibrations are

expected.

Mass Spectrometry Molecular Ion (M⁺): m/z 220

Synthesis
2,2'-Dithiodipyridine is synthesized through the oxidation of 2-mercaptopyridine.[3] The

precursor, 2-mercaptopyridine, can be prepared from 2-chloropyridine and thiourea.

Experimental Protocol: Synthesis of 2,2'-
Dithiodipyridine
Step 1: Synthesis of 2-Mercaptopyridine (Precursor)

In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloropyridine and a

molar equivalent of thiourea in ethanol.

Heat the mixture to reflux and maintain for 2-3 hours.

Cool the reaction mixture to room temperature and remove the solvent under reduced

pressure.

To the residue, add a 15-20 wt% aqueous solution of a strong base (e.g., NaOH) and adjust

the pH to 8.0-9.0.
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Extract with ethyl acetate to remove any unreacted 2-chloropyridine.

Under an inert atmosphere, acidify the aqueous layer with 15-20 wt% hydrochloric acid to a

pH of 6.0-6.5 to precipitate the product.

Collect the solid by suction filtration, wash with water, and dry to a constant weight to yield 2-

mercaptopyridine.

Step 2: Oxidation to 2,2'-Dithiodipyridine

Dissolve the synthesized 2-mercaptopyridine in a suitable solvent such as ethanol or water.

Introduce a mild oxidizing agent. Atmospheric oxygen can facilitate this oxidation, which is

often autocatalytic.[3] For a more controlled reaction, an oxidizing agent like iodine or

hydrogen peroxide can be used.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the product can be isolated by removing the solvent and recrystallizing

from a suitable solvent system like benzene/petroleum ether.
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Synthesis of 2-Mercaptopyridine

Oxidation

2-Chloropyridine

Reflux in Ethanol

Thiourea

Isothiouronium Salt Base & Acidification 2-Mercaptopyridine

Mild Oxidation
(e.g., I₂, air) 2,2'-Dithiodipyridine2-Mercaptopyridine

Sample with Thiol (R-SH)

Disulfide Exchange Reaction

2,2'-Dithiodipyridine

Mixed Disulfide (R-S-S-Py) Pyridine-2-thione

Spectrophotometry (Abs at ~343 nm)

Quantification of Thiol
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Linear Peptide
with two Cys-SH

Formation of Mixed Disulfide

2,2'-Dithiodipyridine

Intramolecular Thiolysis

Cyclic Peptide
with Disulfide Bond Pyridine-2-thione

2,2'-Dithiodipyridine

Oxidation of Plasma
Membrane Thiols

Release from Ins(1,4,5)P₃-
sensitive Ca²⁺ Stores

Membrane Depolarization

Opening of L-type
Voltage-gated Ca²⁺ Channels

Ca²⁺ Influx

Transient [Ca²⁺]i Increase

Sustained [Ca²⁺]i Increase
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(CAS: 2127-03-9)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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